![molecular formula C25H25F2N3O5S B6169622 N-{2-[4-(2,4-difluorophenoxy)piperidin-1-yl]-5-methanesulfonylphenyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 2246566-77-6](/img/no-structure.png)
N-{2-[4-(2,4-difluorophenoxy)piperidin-1-yl]-5-methanesulfonylphenyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
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Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of a piperidine derivative with a sulfonyl chloride, followed by a coupling reaction with a carboxylic acid derivative. The resulting intermediate is then subjected to a cyclization reaction to form the final product.", "Starting Materials": [ "4-(2,4-difluorophenoxy)piperidine", "methanesulfonyl chloride", "1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid" ], "Reaction": [ "Step 1: 4-(2,4-difluorophenoxy)piperidine is reacted with methanesulfonyl chloride in the presence of a base such as triethylamine to form the sulfonyl derivative.", "Step 2: The sulfonyl derivative is then coupled with 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst to form the intermediate.", "Step 3: The intermediate is then subjected to a cyclization reaction using a Lewis acid catalyst such as titanium tetrachloride (TiCl4) to form the final product, N-{2-[4-(2,4-difluorophenoxy)piperidin-1-yl]-5-methanesulfonylphenyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide." ] } | |
CAS RN |
2246566-77-6 |
Product Name |
N-{2-[4-(2,4-difluorophenoxy)piperidin-1-yl]-5-methanesulfonylphenyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
Molecular Formula |
C25H25F2N3O5S |
Molecular Weight |
517.5 |
Purity |
98 |
Origin of Product |
United States |
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